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Compound of Interest

Compound Name: 1-(2-Butoxyethoxy)ethanol

Cat. No.: B3053561

An In-Depth Technical Guide to the Physical Properties of 1-(2-Butoxyethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Butoxyethoxy)ethanol, a high-boiling, colorless liquid with a mild odor, is a versatile
glycol ether with significant applications across various scientific and industrial fields.[1] Also
known by synonyms such as Diethylene Glycol Monobutyl Ether (DEGBE), Butyl Carbitol, and
Butyl Diglycol, its unique combination of ether and alcohol functional groups within its
molecular structure imparts excellent solvent properties.[1][2][3] This guide provides a
comprehensive overview of its core physical properties, crucial for its application in research,
particularly in formulation science, chemical synthesis, and drug development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-(2-Butoxyethoxy)ethanol is
paramount for its effective and safe utilization in experimental design and application. The
following table summarizes its key physical constants.
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Property Value References

Molecular Formula CsH1803 [2][4]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 112-34-5 [2]

Appearance Colorless, viscous liquid [11[3]

Odor Mild, pleasant, characteristic [1][2]

. ) Approximately 230-231 °C

Boiling Point [2]
(446-448 °F)

Melting Point -68 °C (-90.4 °F) [2][5]

_ Approximately 0.953 - 0.967

Density [2][6]

g/mL at 20-25 °C
) Approximately 78-100 °C (172-
Flash Point [61[7]

212 °F) (closed cup)

Vapor Pressure

~0.01 - 30 mmHg at various

temperatures

[2](8]

Vapor Density

~5.6 (relative to air)

[2](8]

Viscosity

Data available, temperature-

dependent

[1]9]

Refractive Index

~1.432 at 20 °C

[2]

Autoignition Temperature

~223-227 °C (433-441 °F)

[5117]

Explosive Limits in Air

0.7 - 9.4% by volume

[2](7]

Molecular Structure

The chemical structure of 1-(2-Butoxyethoxy)ethanol consists of a butyl group attached to a

diethylene glycol backbone. This amphiphilic nature, possessing both a hydrophobic alkyl chain

and hydrophilic ether and hydroxyl groups, is fundamental to its broad solvency.

Caption: Molecular structure of 1-(2-Butoxyethoxy)ethanol.
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Solubility Characteristics

1-(2-Butoxyethoxy)ethanol is notable for its miscibility with water and a wide array of organic
solvents.[2][10] It is soluble in alcohols, ketones, ethers, aromatic hydrocarbons, and
halogenated hydrocarbons.[2] This broad solvency makes it an excellent coupling agent and
mutual solvent for formulations containing otherwise immiscible components, such as oil and
water. Its ability to dissolve a variety of substances including oils, dyes, gums, and both natural
and synthetic resins is a key attribute.[2]

Safety and Handling

While possessing low volatility, proper safety precautions are essential when handling 1-(2-
Butoxyethoxy)ethanol. It is classified as a serious eye irritant.[11] Prolonged or repeated skin
contact may cause minor irritation.[2] Inhalation of high concentrations of vapor may lead to
respiratory tract irritation.[11][12] It is crucial to use this chemical in well-ventilated areas and to
wear appropriate personal protective equipment (PPE), including safety glasses or goggles and
chemical-resistant gloves.[13] It is incompatible with strong oxidizing agents and strong bases.

[2]

Applications in Research and Development

The unique physical properties of 1-(2-Butoxyethoxy)ethanol lend it to a multitude of
applications in research and industry:

e Solvent Systems: Its high boiling point and low volatility make it an ideal solvent for
processes requiring slow evaporation, such as in the formulation of paints, coatings, and
printing inks.[14]

o Chemical Synthesis: It serves as a reaction solvent for various chemical transformations,
particularly those requiring elevated temperatures.

o Formulation Science: In drug development, it can be explored as a co-solvent or component
in topical and transdermal delivery systems, owing to its ability to solubilize a wide range of
active pharmaceutical ingredients (APIs).

o Cleaning and Surface Treatment: It is a component in many industrial and household
cleaners due to its effectiveness in dissolving oils and greases.
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Experimental Protocols for Property Determination

The physical properties outlined in this guide are determined through standardized
experimental methodologies. While specific protocols for this compound are not detailed here,
the general approaches are well-established:

» Purity and Identification (Gas Chromatography - GC):

o Principle: Separates components of a mixture based on their differential partitioning
between a stationary phase and a mobile gas phase.

o Methodology: A small sample is injected into the GC instrument. The retention time, the
time it takes for the compound to travel through the column, is characteristic of the
substance and can be used for identification. The area under the peak is proportional to
the concentration, allowing for purity assessment.[6]

» Density Measurement (Pycnometry or Oscillating U-tube):
o Principle: Determines the mass of a known volume of the liquid at a specific temperature.

o Methodology: A pycnometer (a flask with a specific volume) is weighed empty, then filled
with the sample and weighed again. The density is calculated by dividing the mass of the
liquid by its volume. Modern instruments often use an oscillating U-tube, where the
oscillation frequency is related to the density of the sample.[9]

 Viscosity Measurement (Viscometry):
o Principle: Measures a fluid's resistance to flow.

o Methodology: Various types of viscometers can be used, such as capillary viscometers
(measuring the time for a known volume of liquid to flow through a capillary) or rotational
viscometers (measuring the torque required to rotate a spindle in the fluid).[9]

» Refractive Index Measurement (Refractometry):

o Principle: Measures how much light is bent, or refracted, when it enters the liquid. This is a

characteristic property of a substance.
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o Methodology: A refractometer is used to measure the refractive index. A drop of the
sample is placed on the prism, and the instrument measures the angle at which light is
refracted.[9]

Caption: General experimental workflow for physical property determination.

Conclusion

1-(2-Butoxyethoxy)ethanol is a valuable solvent with a well-characterized set of physical
properties that are critical to its diverse applications. Its high boiling point, broad solvency, and
miscibility with both aqueous and organic systems make it a compound of interest for
researchers and formulation scientists. A comprehensive understanding of its physical
characteristics, coupled with adherence to appropriate safety protocols, is essential for
leveraging its full potential in scientific and industrial settings.

References

e PubChem. Diethylene Glycol Monobutyl Ether | CBH1803 | CID 8177. [Link]
o Ataman Kimya. DIETHYLENE GLYCOL MONOBUTYL ETHER. [Link]

e Brenntag. Diethylene Glycol Butyl Ether. [Link]

» Unknown Source. Diethylene glycol monobutyl ether. [Link]

« PubChem. CID 25104213 | C16H3606. [Link]

e American Chemical Society. Density, Viscosity, and Refractive Index for Water + 2-
Butoxyethanol and + 2-(2-Butoxyethoxy)ethanol at Various Temperatures. [Link]

o Wikipedia. 2-Butoxyethanol. [Link]
o NIST WebBook. Ethanol, 2-(2-butoxyethoxy)-. [Link]
o Chemos GmbH&Co.KG. Safety Data Sheet: 2-(2-butoxyethoxy)ethanol. [Link]

 Integra Chemical Company. SAFETY DATA SHEET: 2-(2-BUTOXYETHOXY)ETHANOL.
[Link]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/je900478c
https://www.benchchem.com/product/b3053561?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8177
https://www.ataman-chemicals.com/diethylene-glycol-monobutyl-ether_u20412/
https://www.brenntag.com/en-hk/buy/products/solvents/alcohols/diethylene-glycol-butyl-ether-112-34-5
https://www.e-buychem.com/products/Diethylene-glycol-monobutyl-ether.html
https://pubchem.ncbi.nlm.nih.gov/compound/25104213
https://pubs.acs.org/doi/10.1021/je900223p
https://en.wikipedia.org/wiki/2-Butoxyethanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112345&Mask=4
https://www.chemos.de/import/sdb/A0038238_sdb_en_gb.pdf
https://www.integrachem.com/msds/B873.50_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Inchem.org. ICSC 0788 - DIETHYLENE GLYCOL MONOBUTYL ETHER. [Link]

o Fisher Scientific. SAFETY DATA SHEET. [Link]

e NIST WebBook. Ethanol, 2-(2-butoxyethoxy)-. [Link]

o Stenutz. 2-(2-butoxyethoxy)ethanol. [Link]

o Cole-Parmer. Material Safety Data Sheet - 2-(2-Butoxyethoxy)-ethanol 99+%. [Link]
e NJ.gov. Ethylene Glycol Monobutyl Ether - Hazardous Substance Fact Sheet. [Link]

o ResearchGate. Density, Viscosity, and Refractive Index for Water + 2-Butoxyethanol and + 2-
(2-Butoxyethoxy)ethanol at Various Temperatures | Request PDF. [Link]

o NIST WebBook. Ethanol, 2-(2-butoxyethoxy)-. [Link]

e Cheméo. Chemical Properties of Ethanol, 2-(2-butoxyethoxy)- (CAS 112-34-5). [Link]
o US EPA. Ethanol, 2-(2-butoxyethoxy)- - Substance Details - SRS. [Link]

e PubChem. 2-Butoxyethanol | C6H1402 | CID 8133. [Link]

e NIST WebBook. Ethanol, 2-(2-butoxyethoxy)-. [Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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